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Compound of Interest

Compound Name: Methionol

Cat. No.: B020129

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methionol, also known as 3-(methylthio)-1-propanol, is an organosulfur compound with the
chemical formula C4H100S. It is a colorless to pale yellow liquid recognized for its
characteristic sulfurous, meaty, and onion-like aroma. Found naturally in tomatoes, wine, and
soy sauce, methionol is a key component in the flavor and fragrance industry. Beyond its
sensory applications, a thorough understanding of its physicochemical properties is essential
for its application in research and development, including potential considerations in drug
development and formulation. This technical guide provides a comprehensive overview of the
core physicochemical properties of methionol, detailed experimental protocols for their
determination, and visual workflows to aid in experimental design.

Physicochemical Properties of Methionol

The fundamental physicochemical characteristics of methionol are summarized in the tables
below. These parameters are critical for predicting its behavior in various chemical and
biological systems.

General and Physical Properties
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Property Value Reference(s)

Molecular Formula C4H100S

Molecular Weight 106.19 g/mol

Appearance Colorless to pale yellow liquid

Odor Sulfurous, meaty, onion-like

Density 1.03 g/mL at 25 °C

Refractive Index n20/D 1.49
Thermal and Volatility Properties

Property Value Pressure Reference(s)

Boiling Point 194-195 °C 760 mmHg

89-90 °C 13 mmHg

Melting Point -100 °C (estimate)

Flash Point 195 °F (90.56 °C)

Vapor Pressure 0.156 mmHg at 25 °C

Vapor Density 3.6 (Air=1)
Solubility and Partitioning

Property Value Reference(s)

Solubility in Water

Slightly soluble

Soluble in alcohol, propylene

Solubility in Organic Solvents

glycol, and oils

logP (o/w)

0.40-0.5

pKa

14.87 + 0.10 (Predicted)
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Experimental Protocols

Detailed methodologies for determining the key physicochemical properties of methionol are

outlined below. These protocols are based on standard laboratory procedures and can be

adapted for specific experimental needs.

Determination of Boiling Point (Micro Method)

This method is suitable for determining the boiling point of a small volume of liquid.

Apparatus:

Thiele tube or similar heating apparatus

Thermometer

Small test tube

Capillary tube (sealed at one end)

Heating source (e.g., Bunsen burner or heating mantle)

Stirring bar (optional, for use with a hot plate stirrer)

Procedure:

Introduce approximately 0.5 mL of methionol into the small test tube.
Place a small magnetic stirring bar in the test tube if using a hot plate stirrer.

Invert a capillary tube (sealed end up) and place it inside the test tube containing the
methionol.

Attach the test tube to a thermometer, ensuring the bulb of the thermometer is level with the

sample.

Place the assembly in a Thiele tube or a heating block on a hot plate stirrer. The heat
transfer fluid in the Thiele tube should be below the opening of the test tube.
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Begin heating the apparatus gently.
As the temperature rises, a stream of air bubbles will emerge from the capillary tube.

Continue gentle heating until a rapid and continuous stream of bubbles exits the capillary
tube. This indicates that the vapor pressure of the methionol is equal to the atmospheric
pressure.

Record the temperature at which this rapid stream of bubbles is observed. This is the boiling
point.

To confirm, remove the heat source and note the temperature at which the liquid is drawn
back into the capillary tube. This should be close to the recorded boiling point.
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Workflow for Boiling Point Determination

Prepare Sample:
Add 0.5 mL Methionol to test tube
Add stir bar and inverted capillary tube

'

Assemble Apparatus:
Attach test tube to thermometer
Place in Thiele tube or heating block

i

Heat Gently:
Observe for bubble stream from capillary

'

Observe Rapid Bubbling:
Continuous stream of bubbles indicates boiling

'

Record Temperature:
Note the temperature on the thermometer

i

Confirm (Optional):
Remove heat and note temperature
when liquid re-enters capillary

Click to download full resolution via product page

Caption: Workflow for determining the boiling point of methionol.

Determination of Density (Pycnometer Method)

A pycnometer is a flask with a specific, accurately known volume, used to determine the
density of liquids.

Apparatus:

o Pycnometer (specific gravity bottle)
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e Analytical balance
e Thermometer
o Water bath

Procedure:

Thoroughly clean and dry the pycnometer.
* Weigh the empty, dry pycnometer on an analytical balance and record the mass (m1l).

 Fill the pycnometer with distilled water and place it in a constant temperature water bath
(e.g., 25 °C) until it reaches thermal equilibrium.

o Carefully dry the outside of the pycnometer and weigh it again (m2).
o Empty and dry the pycnometer.

« Fill the pycnometer with methionol and allow it to equilibrate to the same temperature in the
water bath.

e Dry the exterior and weigh the filled pycnometer (m3).

o Calculate the density of methionol using the following formula: Density of Methionol = [(m3
- ml1) / (m2 - m1)] * Density of Water at the experimental temperature.

© 2025 BenchChem. All rights reserved. 6/14 Tech Support


https://www.benchchem.com/product/b020129?utm_src=pdf-body
https://www.benchchem.com/product/b020129?utm_src=pdf-body
https://www.benchchem.com/product/b020129?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b020129?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Workflow for Density Determination

Weigh empty pycnometer (m1)

'

Fill with distilled water and weigh (m2)

i

Fill with methionol and weigh (m3)

i

Calculate Density:
[(mM3-m1)/(m2 - ml)] * Density of Water

Click to download full resolution via product page

Caption: Workflow for determining the density of methionol.

Determination of Refractive Index (Abbe Refractometer)

The refractive index is a measure of how much light bends, or refracts, when it enters a
substance.

Apparatus:

Abbe refractometer

Constant temperature water bath

Dropper or pipette

Lens cleaning paper

Standard calibration liquid (e.g., distilled water)

Procedure:
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Turn on the refractometer and the light source.

Connect the refractometer to a constant temperature water bath set to the desired
temperature (e.g., 20 °C).

Calibrate the instrument using a standard liquid with a known refractive index.

Open the prism of the refractometer and clean the surfaces with lens paper and a suitable
solvent (e.g., ethanol), then allow it to dry completely.

Place a few drops of methionol onto the lower prism surface using a clean dropper.
Close the prism and ensure the liquid spreads evenly between the two prism surfaces.

Look through the eyepiece and adjust the coarse and fine adjustment knobs until the
boundary line between the light and dark fields is sharp and centered in the crosshairs.

If color fringes are observed, adjust the dispersion compensator to eliminate them.

Read the refractive index value from the scale.

© 2025 BenchChem. All rights reserved. 8/14 Tech Support


https://www.benchchem.com/product/b020129?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b020129?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Workflow for Refractive Index Determination

Calibrate Abbe Refractometer

'

Clean and dry prism surfaces

'

Apply a few drops of methionol

l

Close prism and adjust for sharp boundary line

l

Eliminate color fringes

l

Read refractive index from the scale

Click to download full resolution via product page

Caption: Workflow for determining the refractive index of methionol.

Determination of Partition Coefficient (logP) (Shake-
Flask Method)

The partition coefficient (P) is a measure of the differential solubility of a compound in two
immiscible solvents, typically n-octanol and water.

Apparatus:

e Separatory funnel
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Mechanical shaker

Centrifuge (optional)

Analytical instrument for quantification (e.g., UV-Vis spectrophotometer, GC, HPLC)

n-Octanol (pre-saturated with water)

Water (pre-saturated with n-octanol)
Procedure:

» Prepare pre-saturated solvents by shaking n-octanol with water and water with n-octanol for
24 hours and then allowing the phases to separate.

o Accurately prepare a stock solution of methionol in the agueous phase.

e Add a known volume of the methionol solution and a known volume of the pre-saturated n-
octanol to a separatory funnel.

o Shake the funnel for a predetermined amount of time (e.g., 1-2 hours) to allow for partitioning
equilibrium to be reached.

» Allow the two phases to separate completely. If an emulsion forms, centrifugation may be
necessary.

o Carefully separate the agueous and organic phases.

o Determine the concentration of methionol in each phase using a suitable analytical
technique.

o Calculate the partition coefficient (P) as the ratio of the concentration in the organic phase to
the concentration in the agueous phase.

e Calculate logP as the base-10 logarithm of P.
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Workflow for logP Determination

Prepare pre-saturated
n-octanol and water

'

Add known concentrations of methionol,
n-octanol, and water to separatory funnel

i

Shake to establish equilibrium

i

Separate the two phases

i

Quantify methionol concentration
in each phase

i

Calculate P = [Organic]/[Aqueous]
and logP = log10(P)

Click to download full resolution via product page

Caption: Workflow for determining the logP of methionol.

Determination of Aqueous Solubility

This protocol provides a general method for determining the solubility of methionol in water.
Apparatus:
 Vials with screw caps

o Constant temperature shaker or incubator
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« Filtration device (e.g., syringe filter)

¢ Analytical instrument for quantification (e.g., GC, HPLC)

Procedure:

e Add an excess amount of methionol to a known volume of distilled water in a vial.
» Seal the vial and place it in a constant temperature shaker (e.g., 25 °C).

o Allow the mixture to equilibrate for at least 24 hours to ensure saturation.

 After equilibration, allow the solution to stand undisturbed to let any undissolved methionol
settle.

o Carefully withdraw an aliquot of the supernatant and filter it to remove any undissolved
droplets.

o Quantify the concentration of methionol in the filtered aqueous solution using a calibrated
analytical method.

o The determined concentration represents the agueous solubility of methionol at the
specified temperature.

© 2025 BenchChem. All rights reserved. 12 /14 Tech Support


https://www.benchchem.com/product/b020129?utm_src=pdf-body
https://www.benchchem.com/product/b020129?utm_src=pdf-body
https://www.benchchem.com/product/b020129?utm_src=pdf-body
https://www.benchchem.com/product/b020129?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b020129?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Workflow for Aqueous Solubility Determination

Add excess methionol to water

'

Equilibrate at constant temperature
with shaking for >24h

i

Allow undissolved material to settle

i

Filter an aliquot of the supernatant

i

Quantify methionol concentration
in the filtrate

Click to download full resolution via product page

Caption: Workflow for determining the aqueous solubility of methionol.

Conclusion

This technical guide has provided a detailed summary of the key physicochemical properties of
methionol, along with standardized experimental protocols for their determination. The data
and methodologies presented herein are intended to serve as a valuable resource for
researchers, scientists, and drug development professionals. A thorough understanding and
accurate measurement of these properties are fundamental for the effective and safe
application of methionol in various scientific and industrial fields.

 To cite this document: BenchChem. [Characterization of Methionol: A Technical Guide to its
Physicochemical Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b020129#characterization-of-methionol-
physicochemical-properties]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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